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Compound of Interest

Compound Name: Carbostyril 124

Cat. No.: B023007 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

Carbostyril 124 (CAS No. 19840-99-4), a fluorescent dye used in various research

applications, requires careful management as hazardous chemical waste due to its potential as

a skin, eye, and respiratory irritant.[1][2] Adherence to established disposal protocols is

essential to ensure a safe laboratory environment and compliance with regulatory standards.

Flushing Carbostyril 124 down the drain is strictly prohibited to prevent environmental

contamination.[3]

Immediate Safety and Handling
Before handling Carbostyril 124 for disposal, it is imperative to wear appropriate personal

protective equipment (PPE). This includes chemical-resistant gloves, safety glasses or

goggles, and a lab coat. If there is a risk of generating dust, a dust mask (such as a type N95)

should also be used. Work should be conducted in a well-ventilated area, preferably within a

chemical fume hood.

In the event of a spill, small quantities can be carefully swept up, avoiding dust formation, and

placed into a suitable, sealed container for disposal.[4][5] The affected area should then be

cleaned with an appropriate solvent. For larger spills, it is important to contain the material and

prevent it from entering drains.[6]

Disposal Plan: A Step-by-Step Guide
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The standard and regulated method for the disposal of Carbostyril 124 is through a licensed

professional waste disposal service.[3][7] Chemical inactivation by the end-user is not

recommended as it may not be effective and could create additional hazards.[3]

Segregation and Collection: All waste containing Carbostyril 124, including unused product,

contaminated labware (e.g., pipette tips, vials), and solutions, must be collected separately

from general waste.[7]

Containerization: Use a designated, leak-proof, and clearly labeled hazardous waste

container. The container should be in good condition and compatible with the chemical.

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

full chemical name: "Carbostyril 124" or "7-Amino-4-methyl-2(1H)-quinolinone".[3] The date

of accumulation and any associated hazards (e.g., "Irritant") should also be clearly visible.

Storage: Store the sealed hazardous waste container in a designated, secure, and well-

ventilated area away from incompatible materials.[1] The storage area should be cool and

dry.

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office

or a licensed hazardous waste disposal contractor to arrange for the collection and proper

disposal of the waste.[7]

Quantitative Data Summary
For quick reference, the key identification and hazard information for Carbostyril 124 is

summarized in the table below.
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Property Value

CAS Number 19840-99-4

Molecular Formula C₁₀H₁₀N₂O

Molecular Weight 174.20 g/mol

Appearance Off-white to tan solid[8]

Hazard Classifications

Skin Irritant 2, Eye Irritant 2, Specific Target

Organ Toxicity - Single Exposure 3 (Respiratory

irritation)

GHS Hazard Statements

H315: Causes skin irritation, H319: Causes

serious eye irritation, H335: May cause

respiratory irritation[1][2]

Experimental Protocols
As the recommended disposal method is through a professional service, there are no

experimental protocols for the chemical neutralization or deactivation of Carbostyril 124
provided for laboratory personnel. The accepted industry standard is collection and subsequent

high-temperature incineration by a specialized facility.[3]

Disposal Workflow
The following diagram illustrates the proper workflow for the disposal of Carbostyril 124.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [guidechem.com]

2. 7-Amino-4-methyl-2-quinolinone | C10H10N2O | CID 88277 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. benchchem.com [benchchem.com]

4. peptide.com [peptide.com]

5. fishersci.com [fishersci.com]

6. ricmarindustries.com [ricmarindustries.com]

7. How to Safely Dispose of Laboratory Waste? | Stericycle UK [stericycle.co.uk]

8. usbio.net [usbio.net]

To cite this document: BenchChem. [Proper Disposal of Carbostyril 124: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b023007#carbostyril-124-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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